Cas no 2228153-05-5 (2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol)

• Product Name: 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol
• CAS No: 2228153-05-5
• MF: C₆H₉ClN₂S
• MW: 176.667058706284
• CID: 6269146
• PubChem ID: 165637827
• Update Time: 2025-06-13

2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol
• 2228153-05-5
• EN300-1996076

• Inchi： 1S/C6H9ClN2S/c1-9-4-8-6(7)5(9)2-3-10/h4,10H,2-3H2,1H3
• InChI Key： CCIVRGCTGSSZSF-UHFFFAOYSA-N
• SMILES： ClC1=C(CCS)N(C)C=N1

Computed Properties

• Exact Mass: 176.0174972g/mol
• Monoisotopic Mass: 176.0174972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 18.8Ų

Additional information on 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol

Introduction to 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol (CAS No. 2228153-05-5)

2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 2228153-05-5, belongs to the class of imidazole derivatives, which are widely recognized for their role in various biological and chemical processes. The presence of a chloro substituent and a thiol group in its molecular structure contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol consists of an ethane backbone modified with an imidazole ring at one end and a thiol group at the other. The 4-chloro substituent on the imidazole ring enhances its interaction with biological targets, while the thiol group provides a nucleophilic site for further functionalization. This dual functionality makes the compound particularly interesting for drug discovery and material science applications.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the imidazole scaffold can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol may contribute to its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing small-molecule inhibitors targeting various disease pathways.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The thiol group can undergo a variety of reactions, including oxidation to form disulfides, coupling with aldehydes or ketones to form thiazolidines, and participation in metal coordination complexes. These reactivities make it a valuable building block for constructing more complex molecules. Additionally, the 4-chloro substituent on the imidazole ring can be readily modified through nucleophilic aromatic substitution reactions, allowing for further diversification of its structure.

The pharmaceutical industry has been particularly keen on exploring imidazole derivatives for their potential as drug candidates. Imidazole-based drugs have already made significant impacts in treating conditions such as fungal infections, neurological disorders, and autoimmune diseases. The structural features of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol align well with these requirements, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol with greater accuracy. Molecular docking studies have suggested that this compound may interact with target proteins involved in cancer cell proliferation and inflammation. These findings are consistent with experimental observations that have demonstrated the efficacy of imidazole derivatives in preclinical models.

The synthesis of 2-(4-chloro-1-methyl-1H-imidazol-5-yl)ethane-1-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency of these processes, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion, 2-(4-chloro-1-methyl-1H-imidazol-5-yethaneeathaneeathanolthiol (CAS No. 2228153--05--55) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivities make it a valuable tool for developing new drugs and materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical and medical sciences.